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Compound of Interest

Compound Name: INY-03-041

Cat. No.: B1192912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

INY-03-041, a potent, highly selective, and PROTAC-based pan-AKT degrader. Given the

absence of a specific Safety Data Sheet (SDS) for INY-03-041, this protocol is based on

established best practices for handling potent, hazardous pharmaceutical compounds and data

from similar PROTAC degraders. Adherence to these guidelines is essential to ensure

personnel safety and minimize environmental contamination.

Hazard Identification and Personal Protective
Equipment (PPE)
INY-03-041 is a potent research compound designed to modulate critical cellular pathways.

While specific toxicology data is unavailable, it should be handled as a hazardous substance

with potential for acute toxicity, skin and eye irritation, and respiratory tract irritation. A

comprehensive risk assessment should be conducted before any handling activities.

Table 1: Personal Protective Equipment (PPE) for Handling INY-03-041
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PPE Category Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978).

Provides a primary barrier

against skin contact. Double

gloving offers additional

protection in case of a breach

in the outer glove.[1][2]

Eye Protection
Chemical splash goggles and

a full-face shield.

Protects eyes and face from

splashes of liquids or airborne

particles.[3][4]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting elastic

or knit cuffs.

Prevents contamination of

personal clothing and skin.[2]

[5]

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling the

compound as a powder or

when there is a risk of aerosol

generation.[3][4]

Foot Protection
Disposable shoe covers worn

over closed-toe shoes.

Prevents the spread of

contamination outside of the

designated handling area.[2][6]

Operational Plan for Safe Handling
A systematic workflow is critical to minimize exposure and contamination. All handling of INY-
03-041 should occur within a designated containment primary engineering control (C-PEC),

such as a certified chemical fume hood or a glove box.[6]

Experimental Protocol: Step-by-Step Handling Procedure

Preparation:

Designate a restricted area for handling.
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Ensure a chemical spill kit and appropriate decontamination solutions are readily

available.

Prepare clearly labeled, sealed waste containers for solid, liquid, and sharp waste.[6]

Don all required PPE in the correct sequence in a designated clean area before entering

the handling zone.

Handling (Weighing, Aliquoting, and Solution Preparation):

When handling the solid compound, use techniques that minimize dust generation, such

as gentle scooping.

For weighing, utilize a closed system or a balance within the C-PEC.

When preparing solutions, slowly add the solvent to the solid to prevent splashing. Keep

containers covered whenever possible.[6]

Post-Handling:

Thoroughly decontaminate all surfaces and equipment with a validated cleaning agent.

Doff PPE in a designated area, taking care to avoid self-contamination. Dispose of single-

use PPE in the appropriate hazardous waste container.[6]

Wash hands and any potentially exposed skin thoroughly with soap and water after

removing PPE.

Disposal Plan
All waste generated from the handling of INY-03-041 must be treated as hazardous

pharmaceutical waste.

Table 2: Disposal Guidelines for INY-03-041 Waste
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Waste Type Container Disposal Method

Solid Waste (e.g.,

contaminated gloves, gowns,

bench paper)

Thick, leak-proof plastic bags,

clearly labeled "HAZARDOUS

DRUG WASTE." Placed inside

a designated, covered waste

container.[7]

Incineration at a licensed

hazardous waste facility.[8][9]

Liquid Waste (e.g., unused

solutions, contaminated

solvents)

Sealable, chemical-resistant

containers, clearly labeled with

the contents and

"HAZARDOUS DRUG

WASTE."

Incineration at a licensed

hazardous waste facility. Do

not dispose of down the drain.

[8][10]

Sharps Waste (e.g.,

contaminated needles, pipette

tips)

Puncture-resistant sharps

container, clearly labeled

"CHEMICALLY

CONTAMINATED SHARPS."

[11]

Incineration at a licensed

hazardous waste facility.[7]

Disposal of hazardous drug-related waste must comply with all federal, state, and local

regulations.[7][12]

Signaling Pathway and Workflow Diagrams
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AKT Degradation

INY-03-041

Ternary Complex
(AKT-INY-03-041-Cereblon)AKT Kinase

Cereblon (E3 Ligase)

Ubiquitination Proteasome AKT Degradation
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Preparation Phase
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Post-Handling Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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